Cas no 1555010-11-1 (3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine)

• Product Name: 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine
• CAS No: 1555010-11-1
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6273340
• PubChem ID: 82994127
• Update Time: 2025-06-07

3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine
• EN300-1169237
• 1555010-11-1
• Z1561667275
• AKOS021313954

• Inchi： 1S/C12H17N3O4S/c1-12(2)9-14(8-7-13-12)20(18,19)11-6-4-3-5-10(11)15(16)17/h3-6,13H,7-9H2,1-2H3
• InChI Key： MLMYSBAQQDIRLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCNC(C)(C)C1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine

Introduction to 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine (CAS No. 1555010-11-1)

3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1555010-11-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities and utility in drug development. The structural features of 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine, particularly the presence of a nitro group and a sulfonyl substituent on a piperazine backbone, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The nitrobenzenesulfonyl moiety in the molecular structure imparts both electronic and steric effects that can influence the reactivity and binding affinity of the compound. This makes 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. The dimethyl substitution on the piperazine ring further modulates the compound's physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antipsychotic, antihistaminic, and anti-inflammatory effects. The introduction of functional groups like the nitro and sulfonyl groups can enhance these properties, making 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine a promising candidate for further investigation.

One of the most compelling aspects of 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine is its role in medicinal chemistry research. The compound serves as a building block for synthesizing novel molecules with tailored biological activities. Researchers have utilized this scaffold to develop potential treatments for various diseases, including neurological disorders and infectious diseases. The structural versatility of 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine allows chemists to modify its core structure while retaining its key pharmacophoric elements.

The sulfonyl group in particular has been extensively studied for its ability to enhance binding interactions with biological targets. This feature is particularly relevant in the development of small-molecule drugs that require high affinity and selectivity. Additionally, the nitro group can be further functionalized through reduction or other chemical transformations, providing additional synthetic pathways for drug development.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine. Molecular modeling studies have helped predict how this compound interacts with biological targets at the atomic level. These insights are crucial for optimizing drug candidates and improving their efficacy while minimizing side effects.

The synthesis of 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a nitro-substituted benzene derivative, which is then coupled with a piperazine derivative under appropriate conditions. The introduction of the dimethyl groups and subsequent sulfonylation steps further refine the molecular structure.

In conclusion,3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine (CAS No. 1555010-11-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.